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Compound of Interest

Compound Name: 2,6-Dimethylcyclohexanol

Cat. No.: B1210312

Application Notes and Protocols for 2,6-
Dimethylcyclohexanol

For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and protocols for the safe handling and

storage of 2,6-Dimethylcyclohexanol (CAS No. 5337-72-4). Adherence to these guidelines is
crucial to ensure personnel safety and maintain the integrity of research activities.

Chemical and Physical Properties

2,6-Dimethylcyclohexanol is a flammable liquid and should be handled with appropriate
caution.[1][2] It is a cyclic secondary alcohol.[3] The following tables summarize its key physical
and chemical properties.

Table 1: Physical Properties of 2,6-Dimethylcyclohexanol
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Property

Value

Reference

Physical State

Liquid

[1]14]

Colorless to almost colorless

Appearance o [1114]
clear liquid
Odor Alcohol-like [1]
Molecular Formula CsH160 [3]
Molecular Weight 128.21 g/mol [3]
. . 174.4°C/345.9 °F @ 760
Boiling Point [11[3]
mmHg
Melting Point 325°C [3]
Flash Point 55°C/131°F [1]
Specific Gravity 0.940 [1]
- Soluble in organic solvents,
Solubility [5]

limited solubility in water.

Table 2: Safety and Hazard Information for 2,6-Dimethylcyclohexanol

Hazard . ] Hazard
. GHS Pictogram Signal Word
Classification Statement(s)
Flammable liquids ] H226: Flammable
& Warning o
(Category 3) liquid and vapor
Acute toxicity, Oral _ H302: Harmful if
| Warning
(Category 4) swallowed
Acute toxicity, )
. ] H332: Harmful if
Inhalation (Category | Warning )
inhaled
4)
Eye irritation ) H319: Causes serious
| Warning S
(Category 2A) eye irritation
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Note: Specific quantitative toxicity data such as LD50 and LC50 are not readily available for
2,6-Dimethylcyclohexanol. Therefore, it should be handled with the assumption of potential
toxicity based on its hazard classifications.

Experimental Protocols

The following protocols are designed to ensure the safe handling and storage of 2,6-
Dimethylcyclohexanol in a laboratory setting.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling 2,6-Dimethylcyclohexanol.
The following PPE is mandatory:

e Eye Protection: Chemical safety goggles or a face shield.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber). Gloves should be
inspected before use and disposed of properly after handling the chemical.

o Body Protection: A flame-resistant lab coat or a 100% cotton lab coat should be worn. Avoid
synthetic materials.

o Footwear: Closed-toe shoes are required.

Safe Handling Procedures

« Ventilation: All handling of 2,6-Dimethylcyclohexanol should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.

« Ignition Sources: Keep away from open flames, hot surfaces, sparks, and other potential
ignition sources.[1] Use of spark-proof tools and explosion-proof equipment is
recommended.[1]

» Transferring: When transferring the liquid, ground and bond containers to prevent static
discharge. Use a bottle carrier for transporting glass containers.

e Heating: Never heat 2,6-Dimethylcyclohexanol with an open flame. Use a heating mantle,
water bath, or other controlled heating source.
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o Housekeeping: Keep the work area clean and uncluttered. Ensure that all containers of 2,6-
Dimethylcyclohexanol are properly labeled and sealed when not in use.

Storage Procedures

o Location: Store 2,6-Dimethylcyclohexanol in a cool, dry, and well-ventilated area
designated for flammable liquids.[1]

o Container: Keep the container tightly closed.[1]

e Incompatibilities: Store separately from strong oxidizing agents, strong acids, and strong
bases.[6]

o Refrigeration: Do not store in a standard refrigerator. If refrigerated storage is necessary, use
a refrigerator specifically designed for the storage of flammable materials.

e Quantities: Limit the quantity of 2,6-Dimethylcyclohexanol stored in the laboratory to the
minimum amount required for ongoing work.

Spill and Emergency Procedures
e Small Spills:

o

Alert personnel in the immediate area.
o Eliminate all ignition sources.

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent
material such as sand, earth, or vermiculite.

o Collect the contaminated absorbent material into a sealed, labeled container for
hazardous waste disposal.

o Clean the spill area with soap and water.
e Large Spills:

o Evacuate the area immediately.
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o Activate the nearest fire alarm and contact emergency services.
o Ifitis safe to do so, close the door to the affected area to contain vapors.

o Provide emergency responders with the Safety Data Sheet (SDS) for 2,6-
Dimethylcyclohexanol.

o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting
upper and lower eyelids. Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation persists.

o Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Waste Disposal

» All waste containing 2,6-Dimethylcyclohexanol must be disposed of as hazardous waste.
e Collect waste in a properly labeled, sealed, and compatible container.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Visualized Workflows

The following diagrams illustrate the key workflows for the safe handling and emergency
response related to 2,6-Dimethylcyclohexanol.
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Caption: Workflow for the safe handling of 2,6-Dimethylcyclohexanol.
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2,6-Dimethylcyclohexanol Spill Response
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Caption: Emergency response protocol for a 2,6-Dimethylcyclohexanol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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